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Compound of Interest

N-(4-hydroxyphenyl)-4-
Compound Name:

methoxybenzamide
CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary

N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8), also known as 4'-hydroxy-4-
methoxybenzanilide, represents a "privileged scaffold" in organic materials and medicinal
chemistry. Its structural utility is derived from its rigid-rod architecture—a central amide linkage
connecting two phenyl rings—combined with a distinct polarity gradient.

The molecule features two critical functional zones:

e The Inert Core (Amide Linker): Provides hydrogen-bonding capability (H-bond
donor/acceptor) and structural rigidity, essential for liquid crystal mesophases and protein
binding.

e The Reactive Terminus (Phenolic -OH): A nucleophilic handle allowing for rapid
diversification via O-alkylation or esterification without disrupting the core stability.

This guide details the synthesis of this intermediate and its downstream application in
generating Liquid Crystal (LC) Mesogens and Bioactive Prodrugs.
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Chemical Profile & Properties[1][2][3]1[4]1[5][6][7]

Property

Specification

Chemical Name

N-(4-hydroxyphenyl)-4-methoxybenzamide

CAS Number 23600-48-8
Molecular Formula C14H13NOs
Molecular Weight 243.26 g/mol
Appearance White to off-white crystalline solid
N Soluble in DMSO, DMF, THF; Sparingly soluble
Solubility ) )
in DCM; Insoluble in Water
_ _ 218-220 °C (Typical for hydroxy-benzanilides;
Melting Point ] )
verify experimentally)
pKa (Phenol) ~9.5-10.0 (Estimated)

Primary Synthesis Protocol: The "Make"

Obijective: Selective N-acylation of 4-aminophenol using 4-methoxybenzoyl chloride.

Challenge: 4-aminophenol contains two nucleophiles (amine and phenol). Solution: Exploit the

higher nucleophilicity of the amine (

) relative to the phenol (

) under controlled basic conditions to prevent O-acylation (ester formation).

Reagents:

¢ 4-Aminophenol (1.0 equiv)
e 4-Methoxybenzoyl chloride (1.05 equiv)
 Triethylamine (TEA) or Pyridine (1.2 equiv)

o Tetrahydrofuran (THF) (Anhydrous)[1]
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Step-by-Step Protocol:

Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen
inlet, dissolve 4-aminophenol (10 mmol, 1.09 g) in anhydrous THF (50 mL).

o Note: If solubility is poor, add Pyridine (2 mL) as a co-solvent/catalyst.
Cooling: Submerge the flask in an ice-water bath (0 °C).

o Causality: Low temperature suppresses the reactivity of the phenolic oxygen, ensuring the
acyl chloride reacts exclusively with the more nucleophilic amine.

Addition: Add Triethylamine (12 mmol, 1.67 mL) to the solution. Then, add 4-methoxybenzoyl
chloride (10.5 mmol, 1.79 g) dropwise over 15 minutes.

o Visual Cue: A white precipitate (TEA-HCI salts) will form immediately.

Reaction: Allow the mixture to warm to room temperature naturally and stir for 4 hours.
Monitor via TLC (50:50 Ethyl Acetate:Hexane).

Quenching & Isolation: Pour the reaction mixture into ice-cold water (200 mL) containing 1M
HCI (10 mL) to neutralize excess base and solubilize amine salts.

o Result: The product will precipitate as a solid.[2]

Purification: Filter the crude solid. Recrystallize from Ethanol/Water (9:1) to yield white
needles.

Synthesis Workflow Diagram
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Caption: Selective N-acylation workflow ensuring amide formation over esterification.
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Downstream Application A: Liquid Crystal Synthesis

Context: The rigid benzamide core is non-mesogenic (does not form liquid crystals) due to
strong H-bonding and high melting point. To induce mesophases (nematic/smectic), the
phenolic end must be alkylated with a flexible chain (the "tail").

Protocol: Williamson Ether Synthesis (O-Alkylation)

¢ Dissolution: Dissolve N-(4-hydroxyphenyl)-4-methoxybenzamide (1.0 equiv) in Acetone or
DMF.

e Deprotonation: Add Potassium Carbonate (

, 3.0 equiv). Heat to reflux for 30 mins.

o Causality:

is a mild base sufficient to deprotonate the phenol (

) but weak enough to prevent hydrolysis of the amide bond.
o Alkylation: Add 1-Bromo-octane (1.2 equiv) (or other alkyl halide chain length
).
» Reflux: Reflux for 12—24 hours.
o Workup: Pour into water, filter the solid, and recrystallize from Ethanol.

o QOutcome:N-(4-octyloxyphenyl)-4-methoxybenzamide. This molecule will likely exhibit liquid
crystalline behavior due to the rod-like core and flexible tail.

Downstream Application B: Medicinal Chemistry
(Prodrugs)

Context: The phenolic hydroxyl group is a prime target for creating "prodrugs.” By esterifying
this position, you can alter the lipophilicity (LogP) to improve cell membrane permeability.

Protocol: Esterification (Steglich Esterification)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11994725/docs?utm_src=pdf-body#using-n-4-hydroxyphenyl-4-methoxybenzamide-as-a-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11994725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Mix: Combine Intermediate (1.0 equiv), Carboxylic Acid Drug/Moiety (1.1 equiv), and DMAP

(0.1 equiv) in DCM.

e Couple: Add DCC (N,N'-Dicyclohexylcarbodiimide, 1.1 equiv) at 0°C.

o Purify: Filter off the DCU urea byproduct and wash the organic layer with dilute acid/base.

o Result: An ester-linked conjugate that cleaves in vivo by esterases to release the active

phenol.

Divergent Application Logic
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Caption: Divergent synthesis pathways transforming the scaffold into materials or drugs.

Analytical Characterization (Self-Validation)

To ensure the protocol was successful, compare your data against these expected signals.

1H NMR (DMSO-d6, 400 MHz):
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e Amide NH: Singlet,

ppm (Disappears with
shake).

e Phenolic OH: Singlet,

ppm (Broad).

o Aromatic Protons: Two AA'BB' systems.
o Benzoyl ring: Two doublets

and

ppm.

o Phenol ring: Two doublets
and
ppm.
o Methoxy Group: Singlet,
ppm (Integration: 3H).[3]
IR Spectroscopy (ATR):
e 3300 cm~1: N-H stretch (Sharp).
e 3200-3400 cm~1: O-H stretch (Broad).
e 1640 cm~1: C=0 Amide | band (Key confirmation of amide bond).

e 1240 cm~1; C-O-C asymmetric stretch (Aryl ether).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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